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Compound of Interest

Compound Name: 5-Bromo-DL-tryptophan

Cat. No.: B555194 Get Quote

For Immediate Implementation by Laboratory Personnel

The proper disposal of 5-Bromo-DL-tryptophan, a halogenated derivative of the amino acid

tryptophan, is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance. While some safety data sheets (SDS) may not classify this compound as

hazardous under the 2012 OSHA Hazard Communication Standard, other sources indicate it

can cause skin, eye, and respiratory irritation[1][2]. Due to its halogenated nature and potential

irritant properties, a cautious approach to its disposal is essential. This guide provides a clear,

step-by-step protocol for the safe handling and disposal of 5-Bromo-DL-tryptophan waste.

Key Disposal Principles
The foundational principle for managing 5-Bromo-DL-tryptophan waste is to treat it as a

hazardous chemical waste. This is primarily due to its classification as a halogenated organic

compound[3]. Halogenated organic compounds are typically incinerated at high temperatures

in specialized facilities to prevent the release of harmful substances into the environment[3].

Under no circumstances should 5-Bromo-DL-tryptophan be disposed of down the drain or in

regular trash[4]. Such actions can lead to environmental contamination and may violate local

and national regulations.
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For clear and concise reference, the following table summarizes key quantitative and

identifying information for 5-Bromo-DL-tryptophan.

Parameter Value

Molecular Formula C₁₁H₁₁BrN₂O₂[1]

Molecular Weight 283.12 g/mol [1]

CAS Number 6548-09-0

Appearance
Light cream to off-white or light beige fine

crystalline powder[5][6]

Melting Point 261 - 267 °C (decomposes)[5]

Detailed Disposal Protocol
This section outlines the standard operating procedure for the disposal of 5-Bromo-DL-
tryptophan from the point of generation to its final removal from the laboratory.

Step 1: Waste Identification and Segregation
Identify as Halogenated Waste: All solid waste contaminated with 5-Bromo-DL-tryptophan
(e.g., weighing paper, gloves, pipette tips) and any unused or unwanted solid 5-Bromo-DL-
tryptophan must be designated as "halogenated organic waste"[3].

Segregate at the Source: Do not mix 5-Bromo-DL-tryptophan waste with non-halogenated

chemical waste, aqueous waste, or general laboratory trash[3][7]. Maintain separate, clearly

marked waste containers.

Step 2: Containerization
Use Appropriate Containers: Collect solid 5-Bromo-DL-tryptophan waste in a clean, dry,

and chemically compatible container with a secure screw-top lid[8][9]. Plastic containers are

often preferred[8].

Avoid Overfilling: Fill waste containers to no more than 80% of their capacity to prevent spills

and allow for expansion.
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Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except

when adding waste[8][9].

Step 3: Labeling
Properly Label Containers: As soon as the first item of waste is placed in the container, affix

a hazardous waste label.

Complete Information: The label must include:

The words "Hazardous Waste"

The full chemical name: "5-Bromo-DL-tryptophan"

The specific hazards (e.g., "Irritant")

The accumulation start date (the date the first waste was added)

The name of the principal investigator or laboratory contact.

Step 4: Storage
Designated Satellite Accumulation Area (SAA): Store the labeled waste container in a

designated SAA within the laboratory, at or near the point of generation[8][9].

Secondary Containment: It is good practice to place the waste container in a secondary

container, such as a chemical-resistant tray, to contain any potential leaks.

Incompatible Materials: Store the 5-Bromo-DL-tryptophan waste away from incompatible

materials, particularly strong oxidizing agents[5][10].

Step 5: Disposal and Removal
Contact Environmental Health and Safety (EHS): Once the waste container is full or has

been in storage for the maximum allowable time (consult your institution's guidelines),

arrange for its collection by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor[8].
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Follow Institutional Procedures: Adhere strictly to your institution's specific procedures for

hazardous waste pickup requests.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 5-Bromo-DL-tryptophan.
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Disposal Workflow for 5-Bromo-DL-tryptophan
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Caption: Decision workflow for the proper disposal of 5-Bromo-DL-tryptophan.
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By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of 5-Bromo-DL-tryptophan, thereby protecting

themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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